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Compound of Interest

Compound Name: N-Heptylformamide

Cat. No.: B3054345

Essential Safety and Handling Guide for N-
Heptylformamide

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount when handling chemical compounds such as N-Heptylformamide.
This guide provides immediate, essential safety protocols and logistical information, including
detailed operational and disposal plans, to foster a culture of safety and build trust in laboratory
practices.

Chemical Properties and Hazards

N-Heptylformamide is a chemical compound that requires careful handling due to its potential
hazards. It is known to cause skin, eye, and respiratory irritation.[1] Understanding its physical
and chemical properties is the first step in safe management.
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Property Value

Molecular Formula C8H17NO

Molecular Weight 143.23 g/mol [1]

Boiling Point 153 - 156 °C/ 307.4 - 312.8 °F[2][3]
Flash Point 44 °C [ 111.2 °F[2][3]

Specific Gravity 0.774[2]

Water Solubility 100 g/l (at 20°C)[2][3]

Autoignition Temperature 300 °C /572 °F[2][3]

GHS Hazard Statements:

e H315: Causes skin irritation[1]

e H319: Causes serious eye irritation[1]

o H335: May cause respiratory irritation[1]

Personal Protective Equipment (PPE)

The cornerstone of safe handling is the consistent and correct use of Personal Protective
Equipment. The following PPE is mandatory when working with N-Heptylformamide to
minimize exposure risk.
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PPE Category

Required Equipment

Specifications

Eye and Face Protection

Safety glasses with side
shields or chemical safety
goggles. A face shield may be

required for splash hazards.

Must comply with OSHA's eye
and face protection regulations
in 29 CFR 1910.133 or

European Standard EN166.[2]

Skin Protection

Chemical-resistant gloves
(e.g., nitrile, neoprene). A lab
coat or chemical-resistant

apron.

Wear appropriate protective
gloves and clothing to prevent
skin exposure.[2] Change
gloves regularly or if

contaminated.[4]

Respiratory Protection

Use in a well-ventilated area or
under a chemical fume hood.
[2] If ventilation is inadequate,
a NIOSH-approved respirator
with organic vapor cartridges is

necessary.

Follow OSHA respirator
regulations in 29 CFR
1910.134 or European
Standard EN 149.[2]

Operational Plan for Safe Handling

A systematic approach to handling N-Heptylformamide is crucial for preventing accidents and

ensuring the well-being of laboratory personnel.

[EEN

. Preparation and Engineering Controls:

proximity to the workstation.[2]

[2]

equipment is within reach.

N

. Handling Procedure:

Ensure that an eyewash station and safety shower are readily accessible and in close

Work exclusively in a well-ventilated area, preferably within a certified chemical fume hood.

Before starting, clear the workspace of any unnecessary items and ensure all required
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» Don all required PPE before handling the chemical.

e Dispense the required amount of N-Heptylformamide carefully, avoiding splashes and the
generation of aerosols.

o Keep the container tightly closed when not in use.[5]
e Avoid contact with skin, eyes, and clothing.

e Do not eat, drink, or smoke in the handling area.[4]
3. Spill Management:

¢ In the event of a small spill, absorb the material with an inert absorbent (e.g., vermiculite,
sand, or earth).

e Collect the absorbed material into a suitable, labeled container for disposal.
o For larger spills, evacuate the area and follow your institution's emergency procedures.

Emergency and First Aid Procedures

Immediate and appropriate first aid is critical in the event of an exposure.
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Exposure Route First Aid Measures

Move the exposed person to fresh air at once. If
breathing has stopped, perform artificial

Inhalation o _ _ _ _
respiration. Seek immediate medical attention.

[6]

Promptly wash the contaminated skin with soap
) and water.[6] Remove contaminated clothing
Skin Contact ) ) o ) )
immediately.[6] If irritation persists, get medical

attention.[6]

Immediately flush the eyes with large amounts

of water for at least 15 minutes, occasionally
Eye Contact . ]

lifting the upper and lower eyelids.[6][7] Seek

immediate medical attention.

Do NOT induce vomiting. If the person is
Ingestion conscious, rinse their mouth with water. Seek

immediate medical attention.[6]

Disposal Plan

Proper disposal of N-Heptylformamide and its contaminated materials is essential to prevent
environmental contamination and ensure regulatory compliance.

o Waste Collection: Collect all waste, including unused N-Heptylformamide and contaminated
materials (e.g., gloves, absorbent pads), in a designated and clearly labeled hazardous
waste container.

o Container Labeling: The waste container must be labeled with the words "Hazardous Waste"
and the full chemical name "N-Heptylformamide."

o Storage: Store the waste container in a designated satellite accumulation area, away from
incompatible materials.

» Disposal: Arrange for the disposal of the hazardous waste through your institution's
Environmental Health and Safety (EHS) department, following all local, state, and federal
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regulations.

Below is a diagram illustrating the workflow for safely handling N-Heptylformamide.

Start: Prepare for Handling

Step 1: Preparation
- Verify fume hood function
- Assemble all necessary materials
- Don appropriate PPE

l

Step 2: Chemical Handling
- Dispense N-Heptylformamide in fume hood
- Keep container sealed when not in use

If spill/lexposure occurs

Step 3: Post-Handling
- Decontaminate work area Emergency: Spill or Exposure
- Doff and dispose of PPE correctly

Immediate First Aid
- Follow specific procedures for exposure route
- Use safety shower/eyewash as needed

v

Step 4: Waste Disposal
- Collect all waste in a labeled container
- Store in designated satellite area

Report Incident
- Notify supervisor and EHS
- Complete incident report

End of Process
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Caption: Workflow for the safe handling and emergency response for N-Heptylformamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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